Cas no 835626-77-2 (1,3-Propanediol, 1-[2-[(4-methylphenyl)thio]phenyl]-, (1R)-)
835626-77-2 structure
Product Name:1,3-Propanediol, 1-[2-[(4-methylphenyl)thio]phenyl]-, (1R)-
CAS No:835626-77-2
MF:C16H18O2S
MW:274.377923488617
CID:669123
PubChem ID:12185025
Update Time:2025-04-19
1,3-Propanediol, 1-[2-[(4-methylphenyl)thio]phenyl]-, (1R)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanediol, 1-[2-[(4-methylphenyl)thio]phenyl]-, (1R)-
- (1R)-1-[2-(4-methylphenyl)sulfanylphenyl]propane-1,3-diol
- 835626-77-2
- DTXSID10479602
-
- Inchi: 1S/C16H18O2S/c1-12-6-8-13(9-7-12)19-16-5-3-2-4-14(16)15(18)10-11-17/h2-9,15,17-18H,10-11H2,1H3/t15-/m1/s1
- InChI Key: YMJBPLUXOIPZQK-OAHLLOKOSA-N
- SMILES: S(C1C=CC(C)=CC=1)C1C=CC=CC=1[C@@H](CCO)O
Computed Properties
- Exact Mass: 274.10275099g/mol
- Monoisotopic Mass: 274.10275099g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 65.8Ų
1,3-Propanediol, 1-[2-[(4-methylphenyl)thio]phenyl]-, (1R)- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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